Cas no 947533-86-0 (2-Methyl-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-Methyl-3-(trifluoromethyl)phenylboronic acid
• CAS No: 947533-86-0
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD11042430
• CID: 841840
• PubChem ID: 44558151
• Update Time: 2024-10-25

2-Methyl-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)phenylboronic acid
• [2-methyl-3-(trifluoromethyl)phenyl]boronic acid
• 2-Methyl-3-trifluoroMethyl-phenylboronic acid
• B-[2-Methyl-3-(trifluoromethyl)phenyl]boronic acid (ACI)
• J-509949
• DTXSID60659371
• 2-Methyl-3-trifluoromethylphenylboronic acid
• 947533-86-0
• BS-24687
• GCYGREFYJFYOII-UHFFFAOYSA-N
• CS-0175781
• 2-Methyl-3-(trifluoromethyl)phenylboronicacid
• DB-010471
• 2-Methyl-3-trifluoromethyl-phenylboronic acid(contains varying amounts of Anhydride)
• (2-Methyl-3-(trifluoromethyl)phenyl)boronic acid
• EN300-317161
• F72105
• MFCD11042430
• AKOS015892928

• MDL： MFCD11042430
• Inchi： 1S/C8H8BF3O2/c1-5-6(8(10,11)12)3-2-4-7(5)9(13)14/h2-4,13-14H,1H3
• InChI Key： GCYGREFYJFYOII-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(B(O)O)C=CC=1)(F)F

Computed Properties

• Exact Mass: 204.05700
• Monoisotopic Mass: 204.0569441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.69360